Cas no 2941-66-4 (2-methyl-5-nitro-1,3-benzothiazole)

• Product Name: 2-methyl-5-nitro-1,3-benzothiazole
• CAS No: 2941-66-4
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 84532
• PubChem ID: 24878853
• Update Time: 2025-04-18

2-methyl-5-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitrobenzo[d]thiazole
• 2-methyl-5-nitro-1,3-benzothiazole
• 2-Methyl-5-nitrobenzothiazole
• 2-Methyl-5-nitro-benzothiazole
• 2-Methyl-5-nitro-benzo<1,3>thiazol
• 2-Methyl-5-nitro-benzothiazol
• 2-Methyl-5-nitro-benzthiazol
• F1034-0108
• methyl-nitro-benzothiazole
• DTXSID9062722
• InChI=1/C8H6N2O2S/c1-5-9-7-4-6(10(11)12)2-3-8(7)13-5/h2-4H,1H
• CAA94166
• Z56886392
• SCHEMBL84324
• Benzothiazole, 2-methyl-5-nitro-
• EN300-01413
• 2-Methyl-5-nitrobenzothiazole, 97%
• AKOS000115160
• CBDivE_000815
• J-017501
• VEWGTWPJKSPGCD-UHFFFAOYSA-N
• A876477
• 2941-66-4
• AKOS015889436
• 2-methyl-5-nitro-1, 3-benzothiazole
• G78221
• STK396242

• MDL： MFCD00602735
• Inchi： 1S/C8H6N2O2S/c1-5-9-7-4-6(10(11)12)2-3-8(7)13-5/h2-4H,1H3
• InChI Key： VEWGTWPJKSPGCD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.445
• Melting Point: 134-137 °C (lit.)
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.7
• PSA: 86.95000
• LogP: 3.03610
• Solubility: Not available

2-methyl-5-nitro-1,3-benzothiazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-33
• Safety Instruction： 36/37-45
• Risk Phrases：R23/24/25; R33
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C